Cas no 2229550-60-9 (2-(6-fluoropyridin-3-yl)butanedioic acid)

• Product Name: 2-(6-fluoropyridin-3-yl)butanedioic acid
• CAS No: 2229550-60-9
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 6304450
• PubChem ID: 165694025
• Update Time: 2025-05-22

2-(6-fluoropyridin-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoropyridin-3-yl)butanedioic acid
• 2229550-60-9
• EN300-1795103

• Inchi： 1S/C9H8FNO4/c10-7-2-1-5(4-11-7)6(9(14)15)3-8(12)13/h1-2,4,6H,3H2,(H,12,13)(H,14,15)
• InChI Key： VZVMJPQFEXONOL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(6-fluoropyridin-3-yl)butanedioic acid

Comprehensive Overview of 2-(6-Fluoropyridin-3-yl)butanedioic Acid (CAS No. 2229550-60-9): Properties, Applications, and Research Insights

2-(6-Fluoropyridin-3-yl)butanedioic acid (CAS No. 2229550-60-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its succinic acid backbone and 6-fluoropyridin-3-yl substitution, has garnered attention due to its unique structural features and versatile reactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of kinase inhibitors and metabolic modulators.

The growing interest in fluorinated compounds like 2-(6-fluoropyridin-3-yl)butanedioic acid stems from their enhanced bioavailability and metabolic stability. Recent studies highlight its utility in medicinal chemistry, where the fluorine atom improves binding affinity to target proteins. This aligns with the industry's focus on precision medicine and small-molecule therapeutics, addressing frequent search queries such as "fluorine in drug design" and "pyridine derivatives in pharmaceuticals."

From a synthetic perspective, CAS No. 2229550-60-9 serves as a valuable intermediate for cross-coupling reactions and peptide conjugations. Its carboxylic acid groups enable facile derivatization, making it a hotspot for structure-activity relationship (SAR) studies. Laboratories frequently inquire about "succinic acid derivatives in organic synthesis" or "fluoropyridine reactivity," underscoring its relevance in modern organic chemistry workflows.

Environmental and green chemistry applications are another emerging area for this compound. With the pharmaceutical industry prioritizing sustainable practices, researchers are investigating biodegradable intermediates like 2-(6-fluoropyridin-3-yl)butanedioic acid to reduce ecological footprints. This resonates with trending searches on "eco-friendly chemical synthesis" and "fluorine-containing green reagents."

Analytical characterization of 2229550-60-9 typically involves HPLC purification, NMR spectroscopy, and mass spectrometry, topics frequently searched by quality control professionals. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and purity assessment—a critical aspect for regulatory compliance in API manufacturing.

In conclusion, 2-(6-fluoropyridin-3-yl)butanedioic acid represents a convergence of drug discovery, synthetic methodology, and sustainability science. Its multifaceted applications address key industry challenges while aligning with popular search trends like "fluorine-based bioactive molecules" and "pyridine carboxylic acid uses." Continued research will likely expand its utility in cutting-edge life sciences applications.